Cas no 893930-26-2 (2-(4-chlorophenyl)-N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylacetamide)

• Product Name: 2-(4-chlorophenyl)-N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylacetamide
• CAS No: 893930-26-2
• MF: C₁₉H₁₅Cl₂N₃O₃S
• MW: 436.311701059341
• CID: 5976858
• PubChem ID: 40868997
• Update Time: 2025-05-19

2-(4-chlorophenyl)-N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylacetamide
• 2-(4-chlorophenyl)-N-[2-(4-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide
• Benzeneacetamide, 4-chloro-N-[2-(4-chlorophenyl)-2,6-dihydro-5,5-dioxido-4H-thieno[3,4-c]pyrazol-3-yl]-
• 893930-26-2
• 2-(4-chlorophenyl)-N-(2-(4-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide
• 2-(4-chlorophenyl)-N-[2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]acetamide
• F1879-0106
• AKOS024616470

• Inchi： 1S/C19H15Cl2N3O3S/c20-13-3-1-12(2-4-13)9-18(25)22-19-16-10-28(26,27)11-17(16)23-24(19)15-7-5-14(21)6-8-15/h1-8H,9-11H2,(H,22,25)
• InChI Key： PTGXIHIIGCCRIK-UHFFFAOYSA-N
• SMILES： C1(CC(NC2N(C3=CC=C(Cl)C=C3)N=C3CS(=O)(=O)CC3=2)=O)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 435.0211179g/mol
• Monoisotopic Mass: 435.0211179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 732.7±60.0 °C(Predicted)
• pka: 12.66±0.20(Predicted)

Additional information on 2-(4-chlorophenyl)-N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylacetamide

Introduction to Compound with CAS No. 893930-26-2 and Its Applications in Modern Chemical Biology

The compound with the CAS number 893930-26-2 is a highly intriguing molecule with the systematic name 2-(4-chlorophenyl)-N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-ylacetamide. This intricate structure has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and potential therapeutic applications. The molecular framework of this compound incorporates several key structural motifs that are known to interact favorably with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that can modulate biological pathways with high specificity and efficacy. The compound in question exemplifies this trend, as its dual substitution pattern with chlorophenyl groups and the presence of a dioxo-thienopyrazole core suggest potential interactions with enzymes and receptors involved in various disease pathways. Specifically, the 5,5-dioxo moiety is a well-known pharmacophore that can influence the electronic properties of the molecule, thereby affecting its binding affinity and selectivity.

The thienopyrazole scaffold is another critical feature of this compound, which has been extensively studied for its bioactivity. Thienopyrazole derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of two chlorophenyl groups in the molecule further enhances its potential by introducing additional interaction points with biological targets. These groups can engage in hydrophobic interactions or even form hydrogen bonds, depending on the specific target protein.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have been particularly useful in understanding how this compound interacts with potential targets such as kinases and other enzymes involved in signal transduction pathways. The results of these studies suggest that the compound can bind to these targets with high affinity, making it a promising lead for drug development.

In addition to computational studies, experimental investigations have also provided valuable insights into the bioactivity of this compound. In vitro assays have shown that it can inhibit the activity of certain kinases, which are overexpressed in various cancers. This inhibitory effect is attributed to the ability of the compound to disrupt the active site of these enzymes, thereby preventing them from phosphorylating their substrates. Such findings highlight the potential of this compound as an anticancer agent.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves several key transformations, including condensation reactions, cyclization steps, and functional group modifications. Each step has been optimized to ensure high yield and purity, which are essential for subsequent biological testing. The synthetic route also highlights the versatility of modern organic synthesis techniques, which allow for the construction of complex molecular architectures with relative ease.

The pharmacokinetic properties of this compound are another area of interest. Preliminary studies have shown that it exhibits good solubility in both aqueous and organic solvents, which is favorable for formulation development. Additionally, its stability under various storage conditions suggests that it could be suitable for long-term use in both clinical and research settings. These properties make it an attractive candidate for further development into a therapeutic agent.

The regulatory landscape for new drug development is stringent but well-established, ensuring that only compounds with proven safety and efficacy reach the market. The path from discovery to commercialization involves rigorous testing in preclinical models followed by clinical trials to assess both safety and effectiveness. The compound with CAS No. 893930-26-2 has already undergone some preliminary testing in these areas, which provides a foundation for future development efforts.

The economic impact of developing new therapeutic agents cannot be overstated. Drugs that address unmet medical needs can significantly improve patient outcomes and quality of life. The potential success of this compound could translate into substantial economic benefits for pharmaceutical companies and healthcare systems worldwide. Furthermore, it could spur further innovation in chemical biology by serving as a scaffold for designing new generations of drugs.

The ethical considerations surrounding drug development are also important. Ensuring that research is conducted responsibly and that benefits are equitably distributed is crucial for maintaining public trust in scientific endeavors. Collaborative efforts between academia and industry can help mitigate ethical concerns by fostering transparency and accountability throughout the drug development process.

In conclusion, the compound with CAS No. 893930-26-2 represents a significant advancement in chemical biology research. Its unique structure, promising bioactivity, and favorable pharmacokinetic properties make it a compelling candidate for further investigation as a therapeutic agent. As research continues to uncover new applications for this molecule, it is likely to play an important role in shaping the future of drug development.